5-(1-Hydroxypropan-2-yl)isolongifol-5-ene
Overview
Description
5-(1-hydroxypropan-2-yl)isolongifol-5-ene is an isolongifolane sesquiterpenoid. It has a role as a fragrance.
Scientific Research Applications
1. Studies on Isomer Distribution
The distribution analyses of configurational and conformational isomers, including compounds related to 5-(1-Hydroxypropan-2-yl)isolongifol-5-ene, were studied to identify specific isomers in various solvents. The study utilized computational methods to predict the distribution of these isomers effectively (Ren et al., 2008).
2. Cardioprotective Agents
Compounds structurally similar to 5-(1-Hydroxypropan-2-yl)isolongifol-5-ene have been identified as a new class of malonyl-coenzyme A decarboxylase (MCD) inhibitors, showing promise as cardioprotective agents. This discovery highlights the potential of derivatives of this compound in the treatment of ischemic heart diseases (Cheng et al., 2006).
3. Antifungal and Antibacterial Activities
Various studies have indicated that compounds related to 5-(1-Hydroxypropan-2-yl)isolongifol-5-ene exhibit significant antifungal and antibacterial activities. These compounds have been isolated from various sources like marine fungi and have shown effectiveness against a range of pathogens (Lan et al., 2014, Shi et al., 2017).
4. Enantiomeric Separation in Pharmaceuticals
The compound has been used in the enantiomeric separation processes, particularly in the separation of intermediates of new antibiotics. This showcases its importance in the pharmaceutical industry for ensuring the purity and effectiveness of drug components (Jadhav et al., 2022).
5. Protective Group Stability in Chemical Synthesis
Studies have utilized derivatives of 5-(1-Hydroxypropan-2-yl)isolongifol-5-ene to investigate the stability of alkoxyisopropyl protection groups. This research is pivotal for optimizing chemical synthesis processes by controlling the stability and lipophilicity of compounds (Liang et al., 2019).
6. Intermediate in Organic Synthesis
Compounds related to 5-(1-Hydroxypropan-2-yl)isolongifol-5-ene have been used as intermediates in organic synthesis, particularly in the synthesis of purine N,O-nucleoside analogues. This demonstrates its utility in creating complex organic molecules (Quadrelli et al., 2013).
properties
Product Name |
5-(1-Hydroxypropan-2-yl)isolongifol-5-ene |
|---|---|
Molecular Formula |
C18H30O |
Molecular Weight |
262.4 g/mol |
IUPAC Name |
2-[(1R,8S)-2,2,7,7-tetramethyl-5-tricyclo[6.2.1.01,6]undec-5-enyl]propan-1-ol |
InChI |
InChI=1S/C18H30O/c1-12(11-19)14-7-8-16(2,3)18-9-6-13(10-18)17(4,5)15(14)18/h12-13,19H,6-11H2,1-5H3/t12?,13-,18-/m0/s1 |
InChI Key |
MNHPIPXJWPEIDB-UAGUUWOPSA-N |
Isomeric SMILES |
CC(CO)C1=C2[C@@]3(CC[C@@H](C3)C2(C)C)C(CC1)(C)C |
Canonical SMILES |
CC(CO)C1=C2C(C3CCC2(C3)C(CC1)(C)C)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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